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Compound of Interest

Compound Name: 2,5-Dimethoxycinnamic acid

Cat. No.: B146712 Get Quote

An In-depth Technical Guide to 2,5-
Dimethoxycinnamic Acid
This technical guide provides a comprehensive overview of 2,5-Dimethoxycinnamic acid, a

methoxy derivative of cinnamic acid. The document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry, detailing its chemical

identity, physicochemical properties, and relevant biological activities, along with experimental

protocols.

Core Chemical Data
CAS Number: 10538-51-9[1]

Molecular Weight: 208.21 g/mol [1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dimethoxycinnamic acid is

presented in the table below.
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Property Value Source

Molecular Formula C₁₁H₁₂O₄ [1]

Melting Point 148-150 °C

Form Solid

EC Number 234-114-9 [1]

Linear Formula (CH₃O)₂C₆H₃CH=CHCO₂H [1]

Biological Activity and Potential Applications
Methoxylated derivatives of cinnamic acid are recognized for their significant pro-health

potential, exhibiting a range of biological activities including antimicrobial, antidiabetic,

anticancer, and hepato-, cardio-, and neuroprotective effects.[3][4] While specific research on

the 2,5-dimethoxy isomer is less prevalent than for other isomers like ferulic acid or 3,4-

dimethoxycinnamic acid, the broader class of cinnamic acid derivatives has been extensively

studied for various therapeutic applications.[3][5][6]

Derivatives of cinnamic acids are known to induce apoptosis and cell cycle arrest in cancer

cells.[5][7][8] For instance, certain chalcone derivatives, which can be synthesized from

methoxy-substituted acetophenones (related precursors to cinnamic acids), have been shown

to disrupt microtubule polymerization, a critical process in cell division.[9]

The following diagram illustrates a generalized signaling pathway for apoptosis induction, a

mechanism of action for many anticancer compounds, including some cinnamic acid

derivatives.
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Experimental Protocols
While specific experimental protocols for 2,5-Dimethoxycinnamic acid are not extensively

detailed in the provided search results, methodologies for the synthesis and biological

evaluation of related dimethoxycinnamic acid isomers and derivatives can be adapted.

Synthesis of Dimethoxycinnamic Acids
A general method for the synthesis of dimethoxycinnamic acids involves the Knoevenagel

condensation of a dimethoxybenzaldehyde with malonic acid.[10]

Protocol for the Synthesis of 2,3-Dimethoxycinnamic Acid

This protocol can be adapted for the 2,5-isomer by starting with 2,5-dimethoxybenzaldehyde.

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 2,3-

dimethoxybenzaldehyde (1 mole), malonic acid (2 moles), and pyridine (400 ml).[10]

Initiation: Add piperidine (15 ml) to the mixture.[10]
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Reaction Conditions: Heat the mixture to 80°C. The evolution of carbon dioxide typically

begins around 55-60°C.[10]

Work-up: After the reaction is complete, cool the mixture and pour it into cold water. Acidify

with concentrated hydrochloric acid with stirring.[10]

Purification: The crude product can be purified by dissolving it in a sodium hydroxide

solution, filtering, and then re-precipitating with hydrochloric acid. The resulting crystalline

material is washed with cold water and dried.[10]

The following diagram outlines the general workflow for this synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146712?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/86-149-2/2-5-Dimethoxycinnamic-acid
https://www.chemeo.com/cid/86-149-2/2-5-Dimethoxycinnamic-acid
https://www.smolecule.com/products/s710575
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235800/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235800/
https://www.researchgate.net/publication/352531052_Biological_Properties_Health_Benefits_and_Enzymatic_Modifications_of_Dietary_Methoxylated_Derivatives_of_Cinnamic_Acid
https://www.mdpi.com/1422-0067/21/16/5712
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535275/
https://pubmed.ncbi.nlm.nih.gov/31150783/
https://pubmed.ncbi.nlm.nih.gov/31150783/
https://pubmed.ncbi.nlm.nih.gov/31150783/
https://pubmed.ncbi.nlm.nih.gov/33931140/
https://pubmed.ncbi.nlm.nih.gov/33931140/
https://www.benchchem.com/pdf/Applications_of_2_5_Dimethoxybenzoic_Acid_in_Medicinal_Chemistry_Detailed_Application_Notes_and_Protocols.pdf
http://orgsyn.org/demo.aspx?prep=cv4p0327
https://www.benchchem.com/product/b146712#2-5-dimethoxycinnamic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b146712#2-5-dimethoxycinnamic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b146712#2-5-dimethoxycinnamic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b146712#2-5-dimethoxycinnamic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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